4-[Bis(4-ethylphenyl)methyl]-1-[(4-methoxyphenyl)methyl]piperidine

• CAS No.: 169610-32-6
• Molecular Formula: C30H37NO
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 4-[bis(4-ethylphenyl)methyl]-1-[(4-methoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C30H37NO/c1-4-23-6-12-26(13-7-23)30(27-14-8-24(5-2)9-15-27)28-18-20-31(21-19-28)22-25-10-16-29(32-3)17-11-25/h6-17,28,30H,4-5,18-22H2,1-3H3
• InChI Key: AXMZRONREKZCGW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C2CCN(CC2)CC3=CC=C(C=C3)OC)C4=CC=C(C=C4)CC

Description

4-[Bis(4-ethylphenyl)methyl]-1-[(4-methoxyphenyl)methyl]piperidine is a useful research compound. Its molecular formula is C30H37NO and its molecular weight is 427.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 1.0 gram (0.002 mole) of N-(4-methoxyphenylmethyl)-4-[bis(4-ethylphenyl)hydroxymethyl]piperidine (prepared in the manner of Example 1) in 10 mL of methylene chloride was slowly added 1.1 mL (0.007 mole) of triethylsilane, followed by 1.0 mL (0.013 mole) of trifluoroacetic acid. The reaction mixture was then stirred at ambient temperature during a five hour period. After this time the reaction mixture was neutralized with solid sodium carbonate. The mixture was then partitioned between 100 mL of methylene chloride and 50 mL of water. The organic layer was separated and washed with two 50 mL portions of an aqueous solution saturated with sodium chloride. The organic layer was then dried with sodium sulfate and filtered. The filtrate was concentrated under reduced pressure to a residue, which was purified by subjecting it to preparative thin layer chromatography, with 25% acetone in methylene chloride as the eluant, yielding about 0.5 gram of N-(4-methoxyphenylmethyl)-4-[bis(4-ethylphenyl)methyl]piperidine. The NMR spectrum was consistent with the proposed structure.